Cas no 2248356-53-6 ((1-Fluoronaphthalen-2-yl)methanamine hydrochloride)

• Product Name: (1-Fluoronaphthalen-2-yl)methanamine hydrochloride
• CAS No: 2248356-53-6
• MF: C₁₁H₁₁ClFN
• MW: 211.663145303726
• CID: 6390694
• PubChem ID: 137935350
• Update Time: 2025-05-26

(1-Fluoronaphthalen-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-Fluoronaphthalen-2-yl)methanamine;hydrochloride
• EN300-6497212
• (1-Fluoronaphthalen-2-yl)methanamine hydrochloride
• 2248356-53-6

• Inchi： 1S/C11H10FN.ClH/c12-11-9(7-13)6-5-8-3-1-2-4-10(8)11;/h1-6H,7,13H2;1H
• InChI Key： AMZLZPHWRXEJNL-UHFFFAOYSA-N
• SMILES： C1(F)=C2C(C=CC=C2)=CC=C1CN.[H]Cl

Computed Properties

• Exact Mass: 211.0564052g/mol
• Monoisotopic Mass: 211.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (1-Fluoronaphthalen-2-yl)methanamine hydrochloride

Introduction to (1-Fluoronaphthalen-2-yl)methanamine Hydrochloride (CAS No. 2248356-53-6)

Chemical Structure and Properties

(1-Fluoronaphthalen-2-yl)methanamine hydrochloride, with the CAS registry number 2248356-53-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound consists of a naphthalene ring system substituted with a fluoro group at position 1 and a methanamine group at position 2, with the hydrochloride salt form. The naphthalene framework is a fused bicyclic aromatic system, which contributes to its stability and potential for various chemical reactivity. The fluoro substitution at position 1 introduces electron-withdrawing effects, which can influence the electronic properties of the molecule, potentially enhancing its reactivity in certain reactions or its bioavailability when used as a pharmaceutical agent.

Recent studies have highlighted the importance of such fluorinated aromatic compounds in drug design due to their unique electronic properties and improved pharmacokinetic profiles. The methanamine group attached to the naphthalene ring adds a basic amine functionality, which can participate in hydrogen bonding and other non-covalent interactions, crucial for bioactivity. The hydrochloride salt form ensures the compound exists in its protonated state, which is often more stable and soluble in aqueous environments, making it suitable for pharmaceutical applications.

Synthesis and Characterization

The synthesis of (1-fluoronaphthalen-2-yl)methanamine hydrochloride involves several key steps. Typically, the starting material is 1-fluoronaphthalene, which undergoes nucleophilic substitution or coupling reactions to introduce the methanamine group. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the attachment of the methanamine moiety with high precision.

Characterization of this compound is achieved through various analytical techniques. High-resolution mass spectrometry (HRMS) confirms the molecular formula and molecular weight, while nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the spatial arrangement of atoms. X-ray crystallography has been employed to determine the crystal structure of the hydrochloride salt, revealing insights into its packing efficiency and intermolecular interactions.

Pharmacological Activity and Applications

(1-Fluoronaphthalen-2-yl)methanamine hydrochloride has demonstrated promising pharmacological activity in recent studies. Preclinical research indicates that this compound exhibits potent inhibitory effects on certain enzyme targets associated with neurodegenerative diseases. For example, it has been shown to inhibit histone deacetylases (HDACs), which are implicated in Alzheimer's disease progression. The fluoro substitution at position 1 plays a critical role in enhancing enzyme specificity and potency compared to non-fluorinated analogs.

In addition to its enzymatic activity, this compound has also been investigated for its potential as an anticancer agent. Studies have shown that it induces apoptosis in various cancer cell lines by modulating mitochondrial function and activating caspase pathways. The methanamine group contributes to its ability to penetrate cellular membranes, enhancing its bioavailability and efficacy.

Safety and Toxicological Profile

Evaluating the safety profile of (1-fluoronaphthalen-2-yl)methanamine hydrochloride is crucial for its potential therapeutic applications. Acute toxicity studies in animal models have indicated a relatively low toxicity profile, with no significant organ damage observed at therapeutic doses. Chronic toxicity studies are currently underway to assess long-term safety concerns.

The compound's genotoxicity has also been evaluated using assays such as the Ames test and comet assay. Results suggest that it does not induce DNA damage under standard experimental conditions, further supporting its potential as a safe therapeutic agent.

Future Directions and Research Opportunities

The future of (1-fluoronaphthalen-2-yl)methanamine hydrochloride lies in further exploration of its therapeutic potential across diverse disease states. Ongoing clinical trials are focusing on its efficacy in treating Alzheimer's disease and various cancers. Additionally, researchers are investigating its potential as an immunomodulatory agent, given its ability to influence immune cell signaling pathways.

There is also growing interest in exploring this compound's role in regenerative medicine. Recent findings suggest that it may promote neuronal regeneration by enhancing neurotrophic factor expression, offering new avenues for treating neurotraumatic injuries.